Cas no 1379328-47-8 (4-Bromo-2-fluoro-5-nitrobenzamide)

• Product Name: 4-Bromo-2-fluoro-5-nitrobenzamide
• CAS No: 1379328-47-8
• MF: C₇H₄BrFN₂O₃
• MW: 263.020664215088
• CID: 4792522
• Update Time: 2023-08-17

4-Bromo-2-fluoro-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-5-nitrobenzamide

• Inchi： 1S/C7H4BrFN2O3/c8-4-2-5(9)3(7(10)12)1-6(4)11(13)14/h1-2H,(H2,10,12)
• InChI Key： CGKQQOATRAAIKR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(N)=O)=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.4
• Topological Polar Surface Area: 88.9